Cas no 1017397-80-6 (1-[(4-fluorophenyl)methyl]-5-oxopyrrolidine-3-carbonitrile)

• Product Name: 1-[(4-fluorophenyl)methyl]-5-oxopyrrolidine-3-carbonitrile
• CAS No: 1017397-80-6
• Molecular Formula: C₁₂H₁₁FN₂O
• Molecular Weight: 218.226946115494
• CID: 5264991

1-[(4-fluorophenyl)methyl]-5-oxopyrrolidine-3-carbonitrile Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-5-oxopyrrolidine-3-carbonitrile
• 1-[(4-fluorophenyl)methyl]-5-oxopyrrolidine-3-carbonitrile
• 3-Pyrrolidinecarbonitrile, 1-[(4-fluorophenyl)methyl]-5-oxo-

• InChIKey： KUSGKIQECFLDNO-UHFFFAOYSA-N
• Inchi： 1S/C12H11FN2O/c13-11-3-1-9(2-4-11)7-15-8-10(6-14)5-12(15)16/h1-4,10H,5,7-8H2
• SMILES： FC1C=CC(=CC=1)CN1C(CC(C#N)C1)=O

Computed Properties

• Exact Mass: 218.086
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.086
• Heavy Atom Count: 16
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes